RGT-61159: A Technical Guide to a First-in-Class MYB RNA Splicing Modulator
RGT-61159: A Technical Guide to a First-in-Class MYB RNA Splicing Modulator
For Researchers, Scientists, and Drug Development Professionals
Introduction
RGT-61159 is an investigational, orally available, first-in-class small molecule designed to selectively modulate the splicing of c-MYB (MYB) pre-messenger RNA (mRNA). Developed by Rgenta Therapeutics, RGT-61159 represents a novel therapeutic strategy for cancers driven by the overexpression of the MYB oncoprotein, a historically challenging drug target. This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and ongoing clinical evaluation of RGT-61159.
Discovery and Rationale
The c-MYB proto-oncogene encodes a transcription factor that is a master regulator of cellular proliferation, differentiation, and self-renewal. Aberrant expression or overactivation of MYB is a key oncogenic driver in a variety of solid and hematologic malignancies, including adenoid cystic carcinoma (ACC), acute myeloid leukemia (AML), colorectal cancer (CRC), and T-cell acute lymphoblastic leukemia (T-ALL). In many of these cancers, particularly ACC, MYB overactivation is a hallmark feature, often due to chromosomal rearrangements. Given its critical role in tumorigenesis, the inhibition of MYB has been a long-sought therapeutic goal. RGT-61159 was identified and optimized using Rgenta's proprietary RNA-targeting platform, which is designed to discover small molecules that can modulate RNA processing events.
Mechanism of Action
RGT-61159 exerts its anti-tumor effects through a highly specific mechanism of action that targets the pre-mRNA of c-MYB. It selectively alters the splicing machinery to induce the inclusion of a cryptic "poison" exon into the mature MYB mRNA transcript. This newly included exon introduces a premature termination codon, flagging the aberrant mRNA for degradation via the nonsense-mediated decay (NMD) pathway. The ultimate result is a profound and dose-dependent reduction in both MYB mRNA and the oncoprotein it encodes.
This targeted degradation of MYB leads to downstream effects consistent with the inhibition of a master oncogene. In preclinical models, treatment with RGT-61159 has been shown to downregulate the expression of other key oncogenes controlled by MYB, such as MYC and BCL2. Furthermore, in AML cell lines, RGT-61159 treatment has been observed to induce cellular differentiation, as evidenced by an increase in the differentiation markers CD11b and CD14.
Figure 1: Proposed Mechanism of Action of RGT-61159.
Preclinical Development
The preclinical anti-tumor activity of RGT-61159 has been evaluated in a range of in vitro and in vivo models.
In Vitro Activity
RGT-61159 has demonstrated potent cell-killing activity against a broad panel of cancer cell lines that overexpress c-MYB, while sparing normal cells. This on-target effect is confirmed by the robust depletion of both c-MYB RNA and protein levels in treated cells.
| Parameter | Cell Lines | Value | Reference |
| EC50 | Cancer cell lines overexpressing c-MYB | 100 - 200 nM | |
| c-MYB RNA Depletion | Treated cells | >80% | |
| c-MYB Protein Depletion | Treated cells | >80% |
Table 1: In Vitro Activity of RGT-61159
In Vivo Efficacy
The in vivo anti-tumor efficacy of RGT-61159 has been demonstrated in several patient-derived xenograft (PDX) and cell-derived xenograft (CDX) models.
| Model Type | Cancer Type | Specific Models | Key Findings | Reference |
| PDX | Adenoid Cystic Carcinoma (ACC) | ACCX6, ACCX11, ACCx5M1, ST105B2 | Up to 90% tumor growth inhibition (TGI) with single-agent treatment at well-tolerated doses. | |
| CDX | Acute Myeloid Leukemia (AML) | Models with common genetic alterations (e.g., Flt3 ITD, MLL-fusion, NPM1 mutation) | Significant anti-tumor activity as a single agent. |
Table 2: In Vivo Efficacy of RGT-61159
In the ACC PDX models, the anti-tumor activity of RGT-61159 correlated with dose-dependent modulation of MYB, with efficacious doses reducing c-MYB transcript and protein levels by over 80%. Furthermore, RNA sequencing analysis of treated ACC tumors revealed a reversal of the published ACC overexpression gene signature.
In AML models, RGT-61159 has shown synergistic anti-tumor activity when combined with standard-of-care agents, including FLT3 inhibitors (gilteritinib, midostaurin), menin inhibitors, and BCL2 inhibitors (venetoclax).
Safety and Tolerability
Preclinical studies in rodents and non-human primates have indicated that RGT-61159 is well-tolerated at efficacious doses, as assessed by animal body weight and clinical signs.
Experimental Protocols
While detailed, step-by-step experimental protocols are proprietary to Rgenta Therapeutics, the general methodologies employed in the preclinical evaluation of RGT-61159 can be outlined based on the available public data.
In Vitro Cell Viability Assay
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Objective: To determine the half-maximal effective concentration (EC50) of RGT-61159 in cancer cell lines.
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Methodology: A panel of cancer cell lines with known MYB expression levels and normal cells are seeded in multi-well plates. The cells are then treated with a range of concentrations of RGT-61159. After a specified incubation period, cell viability is assessed using a luminescent cell viability assay, such as the CellTiter-Glo® assay, which measures ATP levels as an indicator of metabolically active cells.
Target Engagement Assays (RT-qPCR and Western Blot/Jess Assay)
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Objective: To quantify the effect of RGT-61159 on MYB RNA and protein levels.
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Methodology:
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RT-qPCR: Cancer cells are treated with RGT-61159. RNA is then extracted, reverse-transcribed to cDNA, and subjected to quantitative polymerase chain reaction (qPCR) using primers specific for MYB and a housekeeping gene for normalization.
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Western Blot/Jess Assay: Protein lysates from RGT-61159-treated cells are separated by size using electrophoresis and transferred to a membrane. The membrane is probed with antibodies specific for MYB and a loading control protein. The Jess™ Simple Western system is an automated capillary-based immunoassay that can also be used for protein analysis.
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In Vivo Xenograft Studies
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Objective: To evaluate the anti-tumor activity, pharmacodynamics, and tolerability of RGT-61159 in vivo.
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Methodology:
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Model Establishment: Patient-derived tumor fragments (for PDX models) or cancer cell lines (for CDX models) are implanted into immunocompromised mice.
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Treatment: Once tumors reach a specified size, mice are randomized into vehicle control and RGT-61159 treatment groups. RGT-61159 is administered orally according to a defined dosing schedule.
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Efficacy Assessment: Tumor volume is measured regularly. At the end of the study, tumors are excised and weighed. Tumor growth inhibition (TGI) is calculated.
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Pharmacodynamic Assessment: Tumor and/or blood samples are collected at various time points to assess MYB RNA and protein levels.
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Tolerability Assessment: Animal body weight, clinical signs, and general health are monitored throughout the study.
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Figure 2: Generalized Preclinical Experimental Workflow for RGT-61159.
Clinical Development
Based on the promising preclinical data, Rgenta Therapeutics has advanced RGT-61159 into clinical development. In October 2024, the company announced that the first patients had been dosed in a Phase 1a/1b clinical trial.
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Study Identifier: NCT06462183
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Title: A Phase 1a/1b, First-in-human, Multicenter Study to Assess the Efficacy and Safety of RGT-61159 for Treatment of Patients with Relapsed/Refractory Aden
